Cas no 89807-21-6 (Phosphine oxide, [4-(dimethylphosphinyl)butyl]diphenyl-)

Phosphine oxide, [4-(dimethylphosphinyl)butyl]diphenyl- structure
89807-21-6 structure
Product Name:Phosphine oxide, [4-(dimethylphosphinyl)butyl]diphenyl-
CAS No:89807-21-6
MF:C18H24O2P2
MW:334.329486846924
CID:588723
PubChem ID:13159119
Update Time:2025-04-19

Phosphine oxide, [4-(dimethylphosphinyl)butyl]diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphine oxide, [4-(dimethylphosphinyl)butyl]diphenyl-
    • [4-dimethylphosphorylbutyl(phenyl)phosphoryl]benzene
    • DTXSID30523257
    • [4-(Dimethylphosphoryl)butyl](oxo)diphenyl-lambda~5~-phosphane
    • 89807-21-6
    • Inchi: 1S/C18H24O2P2/c1-21(2,19)15-9-10-16-22(20,17-11-5-3-6-12-17)18-13-7-4-8-14-18/h3-8,11-14H,9-10,15-16H2,1-2H3
    • InChI Key: VSUUOZDKRFUBED-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(CCCCP(C)(C)=O)=O

Computed Properties

  • Exact Mass: 334.12515400g/mol
  • Monoisotopic Mass: 334.12515400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 53.76000
  • LogP: 4.40340

Phosphine oxide, [4-(dimethylphosphinyl)butyl]diphenyl- Related Literature

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